Cas no 1240528-87-3 (4-Amino-1,1,1-trifluoro-2-phenylbutan-2-ol)

• Product Name: 4-Amino-1,1,1-trifluoro-2-phenylbutan-2-ol
• CAS No: 1240528-87-3
• MF: C₁₀H₁₂F₃NO
• MW: 219.203593254089
• CID: 4726780
• Update Time: 2025-05-21

4-Amino-1,1,1-trifluoro-2-phenylbutan-2-ol Chemical and Physical Properties

Names and Identifiers

• 4-amino-1,1,1-trifluoro-2-phenylbutan-2-ol
• NE55513
• Z1262327448
• 4-Amino-1,1,1-trifluoro-2-phenylbutan-2-ol

• Inchi： 1S/C10H12F3NO/c11-10(12,13)9(15,6-7-14)8-4-2-1-3-5-8/h1-5,15H,6-7,14H2
• InChI Key： SXMGSHLECMUKLG-UHFFFAOYSA-N
• SMILES： FC(C(C1C=CC=CC=1)(CCN)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 201
• Topological Polar Surface Area: 46.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 4-Amino-1,1,1-trifluoro-2-phenylbutan-2-ol

Recent Advances in the Study of 4-Amino-1,1,1-trifluoro-2-phenylbutan-2-ol (CAS: 1240528-87-3)

The compound 4-Amino-1,1,1-trifluoro-2-phenylbutan-2-ol (CAS: 1240528-87-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies have highlighted the role of 4-Amino-1,1,1-trifluoro-2-phenylbutan-2-ol as a key intermediate in the synthesis of fluorinated bioactive molecules. The presence of the trifluoromethyl group and the amino functionality in its structure makes it a versatile building block for the development of novel pharmaceuticals. Researchers have successfully employed this compound in the synthesis of inhibitors targeting enzymes such as kinases and proteases, which are implicated in various diseases including cancer and neurodegenerative disorders.

One of the most notable advancements is the application of 4-Amino-1,1,1-trifluoro-2-phenylbutan-2-ol in the development of selective kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in enhancing the binding affinity and selectivity of inhibitors for specific kinase isoforms. The study utilized molecular docking and kinetic assays to validate the compound's role in improving drug-target interactions, paving the way for more precise therapeutic interventions.

In addition to its role in kinase inhibition, recent research has explored the compound's potential in modulating neurotransmitter systems. Preliminary in vitro and in vivo studies suggest that derivatives of 4-Amino-1,1,1-trifluoro-2-phenylbutan-2-ol may exhibit activity at GABAergic receptors, offering a new avenue for the treatment of anxiety and epilepsy. These findings are supported by computational modeling studies that predict favorable binding interactions with receptor subunits.

The synthetic routes to 4-Amino-1,1,1-trifluoro-2-phenylbutan-2-ol have also been optimized in recent years. A 2022 publication in Organic Process Research & Development detailed a scalable and cost-effective method for its production, utilizing catalytic asymmetric hydrogenation. This advancement addresses previous challenges related to yield and enantiomeric purity, making the compound more accessible for large-scale pharmaceutical applications.

Despite these promising developments, challenges remain in fully elucidating the compound's pharmacokinetic and toxicological profiles. Ongoing studies are investigating its metabolic stability and potential off-target effects to ensure its suitability for clinical development. Collaborative efforts between academic and industrial researchers are expected to accelerate progress in this area.

In conclusion, 4-Amino-1,1,1-trifluoro-2-phenylbutan-2-ol (CAS: 1240528-87-3) represents a valuable scaffold in medicinal chemistry with diverse applications. Its incorporation into drug discovery pipelines highlights the growing importance of fluorinated compounds in addressing unmet medical needs. Future research should focus on expanding its therapeutic potential and optimizing its pharmacological properties for clinical translation.